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Compound of Interest

Compound Name: Bohenin

cat. No.: B3026127

Clarification Regarding "Bohenin"

Initial searches for a chemical compound named "Bohenin" did not yield a definitive match in
established chemical databases. However, "Bohenin" is listed as a synonym for a substance
with the CAS number 77145-68-7, which is a triglyceride composed of behenic and oleic acids.
[1][2] Separately, the chemical "Behenin” (CAS 6916-74-1), also known as glyceryl behenate, is
a distinct compound.[3][4][5]

Given the ambiguity, this guide will focus on the proper disposal procedures for Behenin (CAS
6916-74-1), as it is a more commonly referenced laboratory chemical. Researchers are
strongly advised to verify the exact identity and CAS number of their material before
proceeding with any disposal protocol.

Proper Disposal Procedures for Behenin (CAS 6916-
74-1)

Behenin, a glycerol monoester of behenic acid, is generally not classified as a hazardous
substance.[6] However, proper disposal is crucial to maintain laboratory safety and
environmental standards. The following procedures provide a step-by-step guide for the safe
handling and disposal of Behenin waste.

Data Presentation: Behenin Properties
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Property Value Reference
CAS Number 6916-74-1 3171
Molecular Formula C25H5004 [51[7]
Molecular Weight 414.66 g/mol [51[7]
Appearance Solid [8]

May cause irritation to the
Hazards mucous membranes and [7]

upper respiratory system.

Experimental Protocol: Behenin Waste Disposal

This protocol details the standard operating procedure for the collection and disposal of
Behenin and Behenin-contaminated materials.

1.0 Personal Protective Equipment (PPE)

1.1. Before handling Behenin waste, ensure the following PPE is worn:

Safety goggles with side-shields.[3]
Chemical-resistant gloves (e.g., nitrile).

A lab coat.

In case of dust formation, use a suitable respirator.[3]

2.0 Waste Segregation and Collection

2.1. Solid Waste: 2.1.1. Place all disposable materials contaminated with Behenin, such as
weigh boats, pipette tips, and contaminated gloves, into a designated, clearly labeled non-
hazardous waste container. 2.1.2. The container must be sealable and made of a material
compatible with Behenin.

2.2. Liquid Waste: 2.2.1. While Behenin is a solid at room temperature, any solutions
containing Behenin should be collected in a dedicated, sealed, and clearly labeled non-
hazardous liquid waste container. 2.2.2. Do not mix Behenin waste with other chemical waste
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streams unless explicitly permitted by your institution's environmental health and safety (EHS)
office.

2.3. "Empty" Containers: 2.3.1. "Empty" containers of Behenin should be managed according
to your institution's guidelines. 2.3.2. If required, rinse the container three times with a suitable
solvent. Collect the rinsate as chemical waste. 2.3.3. Deface the original label and dispose of
the rinsed container as directed by your institution's EHS guidelines.

3.0 Disposal Pathway

3.1. Since Behenin is not typically classified as hazardous waste, it can often be disposed of as
general laboratory waste, provided it is not mixed with any hazardous substances.[6] 3.2.
Always consult your institution's EHS office or your local waste disposal regulations to confirm
the appropriate disposal route. 3.3. For final disposal, arrange for the collection of the waste
through your institution's established waste management services.

Mandatory Visualization: Behenin Disposal Workflow
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Step 4: Store Securely for Pickup
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End: Disposal Complete
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Caption: Workflow for the proper disposal of Behenin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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